![molecular formula C23H30N2O2 B5565089 1-benzyl-N-[3-(3-methoxyphenyl)propyl]-4-piperidinecarboxamide](/img/structure/B5565089.png)
1-benzyl-N-[3-(3-methoxyphenyl)propyl]-4-piperidinecarboxamide
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Description
1-benzyl-N-[3-(3-methoxyphenyl)propyl]-4-piperidinecarboxamide, also known as BPAP, is a synthetic compound that has been of interest to the scientific community due to its potential therapeutic applications. BPAP belongs to the class of piperidinecarboxamide compounds and has been shown to exhibit various biochemical and physiological effects.
Scientific Research Applications
Synthesis and Chemical Properties
Research into the synthesis of related compounds, such as benzamide and piperidine derivatives, demonstrates a broad interest in developing novel chemical entities with potential therapeutic applications. Studies on benzamide derivatives have shown their synthesis to be a pathway to creating compounds with selective serotonin receptor agonism, which could be useful for gastrointestinal motility disorders (Sonda et al., 2004). Similarly, the development of compounds like 4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide derivatives has been pursued for their serotonin 4 (5-HT(4)) receptor agonist activity, with modifications aimed at improving oral bioavailability and gastrointestinal motility effects (Sonda et al., 2003).
Biological Activities
The investigation into the biological activities of similar compounds reveals their potential in addressing various health conditions. For instance, novel benzamides and their metal complexes have been studied for antibacterial activities against a range of bacterial strains, showing that copper complexes exhibited better activities compared to the free ligands (Khatiwora et al., 2013). This suggests potential applications in developing new antimicrobial agents.
Applications in Drug Development
The exploration of benzamide and piperidine analogs extends to drug development, particularly in designing agents with specific receptor affinities. For example, the design and synthesis of orally active benzamide derivatives as potent serotonin 4 receptor agonists indicate the role these compounds could play in enhancing gastrointestinal motility, with implications for treating disorders like gastroparesis (Sonda et al., 2004).
properties
IUPAC Name |
1-benzyl-N-[3-(3-methoxyphenyl)propyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N2O2/c1-27-22-11-5-9-19(17-22)10-6-14-24-23(26)21-12-15-25(16-13-21)18-20-7-3-2-4-8-20/h2-5,7-9,11,17,21H,6,10,12-16,18H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOIUASIJMBCIFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CCCNC(=O)C2CCN(CC2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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